Cas no 199114-61-9 (2,5-diethyl-6-methylpyrimidin-4-ol)

• Product Name: 2,5-diethyl-6-methylpyrimidin-4-ol
• CAS No: 199114-61-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 2151046
• PubChem ID: 135744174
• Update Time: 2025-06-08

2,5-diethyl-6-methylpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-diethyl-6-methyl-3H-pyrimidin-4-one
• 2,5-diethyl-6-methylpyrimidin-4-ol
• CS-0349390
• EN300-1614064
• 2,5-Diethyl-6-methylpyrimidin-4(3h)-one
• 199114-61-9
• ORDIWEWTRLJCGE-UHFFFAOYSA-N
• SCHEMBL5935686
• 2,5-diethyl-4-methyl-1,6-dihydro-6-pyrimidone
• AKOS010228249

• Inchi： 1S/C9H14N2O/c1-4-7-6(3)10-8(5-2)11-9(7)12/h4-5H2,1-3H3,(H,10,11,12)
• InChI Key： ORDIWEWTRLJCGE-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)N=C(CC)N1)CC

Computed Properties

• Exact Mass: 166.110613074Da
• Monoisotopic Mass: 166.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Additional information on 2,5-diethyl-6-methylpyrimidin-4-ol

Introduction to 2,5-diethyl-6-methylpyrimidin-4-ol (CAS No. 199114-61-9)

2,5-diethyl-6-methylpyrimidin-4-ol, identified by the Chemical Abstracts Service Number (CAS No.) 199114-61-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This pyrimidine derivative has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The compound features a pyrimidine core substituted with ethyl groups at the 2 and 5 positions, a methyl group at the 6 position, and a hydroxyl group at the 4 position, which collectively contribute to its distinct chemical behavior and reactivity.

The structural configuration of 2,5-diethyl-6-methylpyrimidin-4-ol makes it a versatile intermediate in the synthesis of more complex molecules. Pyrimidine derivatives are well-documented for their role in various biological processes, including DNA and RNA synthesis, enzyme inhibition, and antimicrobial activities. The presence of the hydroxyl group in this compound enhances its potential as a precursor in the development of pharmacologically active agents. Researchers have been particularly interested in exploring its derivatives as candidates for treating a range of diseases, from infectious disorders to chronic conditions.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel compounds with therapeutic potential. 2,5-diethyl-6-methylpyrimidin-4-ol has been subjected to virtual screening and molecular docking studies to evaluate its interactions with biological targets. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in metabolic pathways relevant to cancer and inflammation. These findings align with broader trends in drug discovery, where pyrimidine-based scaffolds are increasingly recognized for their efficacy.

The synthesis of 2,5-diethyl-6-methylpyrimidin-4-ol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of ethyl and methyl groups at specific positions on the pyrimidine ring necessitates careful selection of reagents and catalysts to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have improved the efficiency of these processes. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact, reflecting a growing emphasis on sustainable practices in pharmaceutical manufacturing.

One of the most compelling aspects of 2,5-diethyl-6-methylpyrimidin-4-ol is its potential as a building block for drug development. Researchers are exploring its ability to serve as a scaffold for designing molecules with enhanced binding affinity and selectivity towards disease-causing targets. For instance, modifications at the hydroxyl group or other substituents could lead to compounds with improved pharmacokinetic properties. Such modifications are often guided by structural analog studies, where subtle changes in the molecular structure are analyzed for their impact on biological activity.

The compound's relevance extends beyond academic research; it holds promise for industrial applications as well. Pharmaceutical companies are increasingly investing in libraries of heterocyclic compounds like 2,5-diethyl-6-methylpyrimidin-4-ol to accelerate drug discovery pipelines. High-throughput synthesis techniques enable the rapid production of large collections of derivatives, which can then be screened for activity using automated platforms. This approach has significantly reduced the time required to identify lead compounds for further development.

Recent studies have also highlighted the importance of understanding the physicochemical properties of 2,5-diethyl-6-methylpyrimidin-4-ol in drug formulation. Parameters such as solubility, stability, and bioavailability are critical factors that determine whether a compound can progress to clinical trials. Computational modeling tools are used to predict these properties before experimental validation is conducted. This predictive approach saves resources and reduces the risk of failure during later stages of drug development.

The role of 2,5-diethyl-6-methylpyrimidin-4-ol in medicinal chemistry is further underscored by its potential applications in combination therapies. Drug resistance remains a significant challenge in treating infections and cancers; therefore, compounds that can act synergistically with existing drugs are highly sought after. Pyrimidine derivatives have shown promise in this regard due to their ability to modulate multiple targets simultaneously. Research is ongoing to identify optimal combinations that could enhance therapeutic outcomes.

As our understanding of biological systems continues to evolve, so does our approach to drug discovery. 2,5-diethyl-6-methylpyrimidin-4-ol exemplifies how fundamental chemical research can lead to innovative solutions for complex health challenges. By leveraging advances in synthetic chemistry and computational biology, scientists are paving the way for next-generation therapeutics derived from this versatile compound.